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Compound of Interest

Compound Name: Sq-109

Cat. No.: B1681080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SQ-109 is a novel diamine-based drug candidate with potent activity against Mycobacterium

tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.

[1] Its primary mechanism of action is the inhibition of the MmpL3 transporter, a critical

component in the mycobacterial cell wall synthesis pathway. This document provides a detailed

protocol for determining the Minimum Inhibitory Concentration (MIC) of SQ-109 against M.

tuberculosis using the broth microdilution method. This standardized assay is essential for the

preclinical evaluation of SQ-109 and its analogs.

Mechanism of Action of SQ-109
SQ-109 targets the MmpL3 transporter protein, which is responsible for the translocation of

trehalose monomycolate (TMM) across the mycobacterial inner membrane. TMM is a vital

precursor for the synthesis of mycolic acids, the major and essential components of the

protective mycobacterial cell wall. By inhibiting MmpL3, SQ-109 effectively blocks cell wall

biosynthesis, leading to bacterial death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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